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Compound of Interest

Compound Name: 9-Octadecenal

Cat. No.: B10838512 Get Quote

(Z)-9-Octadecenal, a long-chain unsaturated aldehyde, is a significant semiochemical found in

nature, primarily acting as a sex pheromone in a variety of insect species. Its presence has

also been noted in certain microorganisms. This technical guide provides a comprehensive

overview of the natural occurrence of (Z)-9-Octadecenal, detailing its presence in various

organisms, the biosynthetic pathways leading to its formation, and the experimental protocols

for its extraction and analysis. This document is intended for researchers, scientists, and

professionals in the fields of chemical ecology, entomology, and drug development.

Natural Occurrence and Quantitative Data
(Z)-9-Octadecenal is most prominently documented as a component of female sex pheromone

blends in several species of moths (Lepidoptera). It often acts in concert with other compounds

to elicit a specific behavioral response in males. Its presence has also been identified in

bacteria.

In Insects
The quantitative composition of pheromone blends is crucial for species-specific

communication. The following tables summarize the known quantitative data for (Z)-9-
Octadecenal in various insect species.

Table 1: Quantitative Analysis of (Z)-9-Octadecenal in the Pheromone Gland of Heliothis

subflexa

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b10838512?utm_src=pdf-interest
https://www.benchchem.com/product/b10838512?utm_src=pdf-body
https://www.benchchem.com/product/b10838512?utm_src=pdf-body
https://www.benchchem.com/product/b10838512?utm_src=pdf-body
https://www.benchchem.com/product/b10838512?utm_src=pdf-body
https://www.benchchem.com/product/b10838512?utm_src=pdf-body
https://www.benchchem.com/product/b10838512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10838512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pheromone Component
Percentage in Volatile
Emissions (%)[1]

Percentage in Gland
Extracts (%)[1]

(Z)-9-Tetradecenal (Z9-14:Ald) 1.57 1.35

Tetradecanal (14:Ald) 3.78 1.51

(Z)-7-Hexadecenal + (Z)-9-

Hexadecenal
9.60 3.59

(Z)-11-Hexadecenal (Z11-

16:Ald)
76.14 18.94

Hexadecanal (16:Ald) 2.95 2.17

(Z)-9-Octadecenal

Not explicitly quantified in this

study, but is a known minor

component.

Not explicitly quantified in this

study, but is a known minor

component.

(Z)-9-Hexadecen-1-ol (Z9-

16:OH)
0.07 7.21

(Z)-11-Hexadecen-1-ol (Z11-

16:OH)
1.11 49.04

(Z)-7-Hexadecen-1-yl acetate

(Z7-16:OAc)
0.48 1.73

(Z)-9-Hexadecen-1-yl acetate

(Z9-16:OAc)
1.32 4.02

(Z)-11-Hexadecen-1-yl acetate

(Z11-16:OAc)
2.98 10.43

Table 2: Relative Abundance of (Z)-9-Octadecenal in Ovipositor Washings of Scirpophaga

incertulas
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Pheromone Component Relative Amount[2][3]

Hexadecanal 18

(Z)-9-Hexadecenal 34

(Z)-11-Hexadecenal 100

(Z)-9-Octadecenal 20

(Z)-11-Hexadecen-1-ol 54

In Microorganisms
The occurrence of (Z)-9-Octadecenal is not limited to the insect world. It has also been

reported in bacteria.

Table 3: Occurrence of (Z)-9-Octadecenal in Microorganisms

Species Compound Reference

Streptomyces griseoincarnatus cis-9-Octadecenal [4][5]

Quantitative data on the concentration of (Z)-9-Octadecenal in Streptomyces griseoincarnatus

is not readily available in the reviewed literature.

In Plants
Despite extensive searches of scientific literature, there is currently no significant evidence to

suggest the natural occurrence of (Z)-9-Octadecenal in plants. While plants are known to

produce a wide variety of C18 fatty acid derivatives, the specific aldehyde, (Z)-9-Octadecenal,
has not been identified as a common volatile or constituent.[6][7][8][9]

Biosynthesis of (Z)-9-Octadecenal
In insects, (Z)-9-Octadecenal is synthesized from common fatty acid precursors through a

series of enzymatic reactions. The general pathway involves desaturation of a saturated fatty

acid followed by reduction of the resulting acyl-CoA to an aldehyde.
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The biosynthesis is believed to start with stearic acid (a C18 saturated fatty acid), which is a

common product of fatty acid synthesis.

Stearoyl-CoA (C18:0) (Z)-9-Octadecenoyl-CoA (Oleoyl-CoA)Δ9-Desaturase (Z)-9-OctadecenalFatty Acyl-CoA Reductase (FAR)

Click to download full resolution via product page

Biosynthesis of (Z)-9-Octadecenal.

This pathway highlights two key enzymatic steps:

Δ9-Desaturation: A Δ9-desaturase enzyme introduces a double bond at the 9th carbon

position of stearoyl-CoA, converting it to (Z)-9-octadecenoyl-CoA (oleoyl-CoA).

Reduction: A fatty acyl-CoA reductase (FAR) then catalyzes the reduction of the thioester

group of oleoyl-CoA to an aldehyde, forming (Z)-9-Octadecenal.

Experimental Protocols
The identification and quantification of (Z)-9-Octadecenal from biological samples primarily rely

on gas chromatography-mass spectrometry (GC-MS). Below are detailed protocols for the

extraction and analysis of this compound from insect pheromone glands.

Protocol 1: Pheromone Gland Extraction
This protocol describes the solvent extraction of semiochemicals from insect pheromone

glands.

Materials:

Insect specimens (female moths)

Dissecting microscope

Fine-tipped forceps

Micro-scissors
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Conical glass vials (1.5 mL) with PTFE-lined caps

Hexane (HPLC grade)

Internal standard (e.g., a known amount of a C17 or C19 alkane)

Micropipettes

Procedure:

Gland Dissection: Anesthetize the insect by cooling it on ice for 5-10 minutes. Under a

dissecting microscope, carefully excise the pheromone gland, which is typically located on

the terminal abdominal segments.

Extraction: Immediately place the dissected gland into a conical glass vial containing 50-100

µL of hexane and the internal standard.

Incubation: Allow the gland to extract for at least 30 minutes at room temperature. Gently

agitate the vial periodically to aid extraction.

Sample Transfer: Carefully transfer the hexane extract to a clean vial for analysis, leaving

the gland tissue behind.

Storage: If not analyzed immediately, store the extract at -20°C.

Protocol 2: Gas Chromatography-Mass Spectrometry
(GC-MS) Analysis
This protocol outlines the instrumental analysis of the pheromone extract.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms)

GC Conditions (Example):
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Injector Temperature: 250°C

Injection Mode: Splitless

Carrier Gas: Helium

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes

Ramp: 10°C/minute to 280°C

Hold: 10 minutes at 280°C

Transfer Line Temperature: 280°C

MS Conditions (Example):

Ionization Mode: Electron Ionization (EI)

Ionization Energy: 70 eV

Mass Range: m/z 40-450

Solvent Delay: 3-5 minutes

Data Analysis:

Identification: Identify (Z)-9-Octadecenal by comparing its mass spectrum and retention time

with that of an authentic standard. The mass spectrum of (Z)-9-Octadecenal will show a

characteristic molecular ion peak (m/z 266) and fragmentation pattern.

Quantification: Quantify the amount of (Z)-9-Octadecenal by comparing the peak area of its

characteristic ions to the peak area of the internal standard.
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Start: Insect Sample

Pheromone Gland Dissection

Solvent Extraction (Hexane)

GC-MS Analysis

Identification (Mass Spectra & Retention Time) Quantification (Internal Standard)

End: Data Reporting

Click to download full resolution via product page

Experimental workflow for pheromone analysis.

Conclusion
(Z)-9-Octadecenal is a naturally occurring aldehyde with a well-established role as an insect

sex pheromone. Its biosynthesis from common fatty acids highlights the efficiency of metabolic

pathways in generating chemical diversity for signaling purposes. While its presence in the

microbial world is noted, its occurrence in the plant kingdom remains largely undocumented.

The experimental protocols provided herein offer a robust framework for the extraction,

identification, and quantification of this important semiochemical, facilitating further research

into its ecological roles and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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